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Introduction
In the field of materials science, understanding the surface wettability of a solid is crucial for a

wide range of applications, from the development of biocompatible implants and drug delivery

systems to the formulation of coatings and adhesives. Wettability, a measure of how a liquid

spreads across a solid surface, is quantified by the contact angle (θ). A low contact angle

indicates high wettability (hydrophilic or oleophilic), while a high contact angle signifies low

wettability (hydrophobic or oleophobic).

Nonane (C₉H₂₀), a non-polar alkane, serves as an invaluable probe liquid in these studies.[1]

Its well-defined, purely dispersive surface tension allows for the determination of the dispersive

component of the surface free energy of a solid material. This parameter is fundamental to

predicting adhesion, absorption, and the overall interaction of a material with its environment.

These application notes provide a comprehensive overview and detailed protocols for utilizing

nonane in surface wettability studies.

Principles of Surface Wettability and the Role of
Nonane
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The interaction between a liquid droplet and a solid surface is governed by the balance of three

interfacial tensions: the solid-vapor (γsv), solid-liquid (γsl), and liquid-vapor (γlv) tensions. This

relationship is described by Young's equation:

γsv = γsl + γlv * cos(θ)[2]

The surface free energy (SFE) of a solid is a key indicator of its wettability and is composed of

dispersive and polar components. Nonane, being a non-polar liquid, interacts with a solid

surface solely through dispersive (van der Waals) forces.[3] Therefore, by measuring the

contact angle of nonane on a surface, one can specifically probe and quantify the dispersive

component of the solid's surface free energy. This is a critical piece of information, as the

dispersive component is a universal type of interaction present in all materials.

Data Presentation: Surface Properties of Nonane
and Contact Angles on Various Materials
For accurate calculations of surface free energy, the properties of the probe liquid must be well-

characterized.

Table 1: Physicochemical Properties of Nonane

Property Value Reference

Chemical Formula C₉H₂₀ [4][5]

Molar Mass 128.26 g/mol [4]

Density (at 20°C) 0.718 g/cm³ [4]

Surface Tension (at 20°C) 22.9 mN/m Cheméo

Dispersive Component (γld) 22.9 mN/m

Polar Component (γlp) 0 mN/m

The following table provides representative contact angle data for nonane on various material

surfaces. It is important to note that these values can be influenced by factors such as surface

roughness, cleanliness, and the specific grade of the material.
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Table 2: Representative Contact Angles of Nonane on Various Surfaces

Material Surface Type Nonane Contact Angle (θ)

Polytetrafluoroethylene (PTFE) Polymer ~46°

Polymethyl Methacrylate

(PMMA)
Polymer < 20°

Polypropylene (PP) Polymer < 20°

Polystyrene (PS) Polymer < 20°

Silicon Wafer (hydrophobic) Ceramic ~0°

Glass (cleaned) Ceramic ~0°

Aluminum (polished) Metal < 10°

Stainless Steel (polished) Metal < 10°

Note: The values presented are approximate and collated from various scientific sources. For

precise surface energy calculations, it is imperative to perform experimental measurements

under controlled conditions.

Experimental Protocols
Protocol for Sessile Drop Contact Angle Measurement
with Nonane
This protocol outlines the steps for measuring the static contact angle of nonane on a solid

surface using the sessile drop method with a goniometer.

Materials and Equipment:

Contact angle goniometer with a high-resolution camera and analysis software

Dispensing system (microsyringe with a fine-gauge needle)

High-purity nonane (≥99%)
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Material sample with a flat, clean surface

Lint-free wipes and appropriate cleaning solvents for the sample

Environmental chamber (optional, for controlled temperature and humidity)

Procedure:

Sample Preparation:

Thoroughly clean the surface of the material sample to remove any organic or particulate

contaminants. The cleaning procedure will vary depending on the material. For example,

polymers may be cleaned with isopropanol, while metal and ceramic surfaces may require

sonication in a series of solvents.

Dry the sample completely using a stream of inert gas (e.g., nitrogen) or by placing it in a

vacuum oven at a suitable temperature.

Handle the cleaned sample with clean forceps to avoid recontamination.

Instrument Setup:

Place the goniometer on a vibration-free table.

Fill the microsyringe with high-purity nonane, ensuring there are no air bubbles in the

syringe or needle.

Mount the syringe on the goniometer's dispensing system.

Place the cleaned material sample on the sample stage.

Adjust the lighting and camera focus to obtain a sharp image of the sample surface.

Droplet Deposition and Measurement:

Carefully lower the needle towards the sample surface.
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Dispense a small droplet of nonane (typically 2-5 µL) onto the surface. The droplet should

be large enough to minimize the effect of line tension but small enough to avoid

gravitational distortion.

Retract the needle gently from the droplet.

Allow the droplet to equilibrate for a few seconds.

Capture a high-resolution image of the sessile drop.

Use the goniometer's software to analyze the image and determine the contact angle at

the three-phase (solid-liquid-vapor) contact line. The software typically fits the drop profile

to the Young-Laplace equation for accurate measurement.

Data Collection and Analysis:

Repeat the measurement at least three to five different locations on the sample surface to

ensure statistical relevance and account for any surface heterogeneity.

Calculate the average contact angle and the standard deviation.

Sample Preparation

Instrument Setup Measurement Data Analysis

Clean Sample Dry Sample

Mount SampleFill Syringe with Nonane Adjust Focus & Lighting Dispense Nonane Droplet Equilibrate Droplet Capture Image Analyze Contact Angle Repeat Measurements Calculate Average & SD

Click to download full resolution via product page

Sessile drop contact angle measurement workflow.

Protocol for Calculating Dispersive Surface Free Energy
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This protocol describes how to calculate the dispersive component of the surface free energy

of a solid using the contact angle of nonane. The Owens-Wendt-Rabel-Kaelble (OWRK) or

Fowkes theory is commonly used for this purpose.

Prerequisites:

Experimentally determined contact angle (θ) of nonane on the solid surface.

Known surface tension of nonane (γlv) and its dispersive component (γld). For nonane, γlv

= γld = 22.9 mN/m.

Procedure:

Apply the Fowkes Equation: The Fowkes theory relates the contact angle of a purely

dispersive liquid to the dispersive component of the solid's surface free energy (γsd) through

the following equation:

(1 + cos(θ)) * γlv = 2 * √(γsd * γld)

Rearrange and Solve for γsd: Rearrange the equation to solve for the dispersive surface free

energy of the solid:

γsd = [(1 + cos(θ)) * γlv]² / (4 * γld)

Since for nonane, γlv = γld, the equation simplifies to:

γsd = (γlv * (1 + cos(θ))²) / 4

Calculation:

Substitute the measured contact angle (θ) of nonane and its surface tension (γlv = 22.9

mN/m) into the simplified equation.

Calculate the value of γsd.

Note: For a complete surface free energy analysis (including the polar component), contact

angle measurements with at least one polar liquid (e.g., water or diiodomethane) are also

required.
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Input Data

Calculation Steps

Output

Nonane Contact Angle (θ)

Apply Fowkes Equation:
(1 + cos(θ)) * γlv = 2 * √(γsd * γld)

Nonane Surface Tension (γlv = γld)

Solve for γsd:
γsd = (γlv * (1 + cos(θ))²) / 4

Dispersive Surface Free Energy (γsd)

Click to download full resolution via product page

Logical flow for calculating dispersive surface free energy.

Applications in Research and Development
The use of nonane in surface wettability studies has significant implications across various

research and development sectors:

Biomaterials and Medical Devices: The surface energy of an implant material dictates its

interaction with biological fluids and tissues. By determining the dispersive component of the

SFE, researchers can better predict protein adsorption and cell adhesion, which are critical

for biocompatibility.
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Pharmaceuticals and Drug Delivery: The wettability of pharmaceutical powders and

excipients affects their dissolution rates and bioavailability. Nonane can be used to

characterize the surface properties of these materials, aiding in the formulation of more

effective drug delivery systems.

Coatings, Paints, and Adhesives: The adhesion of a coating to a substrate is directly related

to the surface energies of both materials. Understanding the dispersive interactions through

nonane contact angle measurements is essential for formulating coatings with optimal

adhesion and durability.

Polymers and Composites: The surface properties of polymers and fillers in a composite

material influence the overall mechanical strength and performance of the composite.

Nonane is used to assess the surface energy of these components to predict their interfacial

adhesion.

Conclusion
Nonane is a powerful and reliable tool in the arsenal of materials scientists for characterizing

the wettability and surface free energy of solids. Its non-polar nature allows for the direct and

accurate determination of the dispersive component of surface free energy, a fundamental

parameter in understanding and predicting a wide range of interfacial phenomena. The

protocols and information provided in these application notes offer a solid foundation for

researchers, scientists, and drug development professionals to effectively utilize nonane in

their surface science investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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